Cas no 898756-43-9 (4-Azetidinomethyl-4'-bromobenzophenone)

• Product Name: 4-Azetidinomethyl-4'-bromobenzophenone
• CAS No: 898756-43-9
• MF: C₁₇H₁₆BrNO
• MW: 330.219043731689
• MDL: MFCD03841568
• CID: 874417
• PubChem ID: 24724399
• Update Time: 2025-04-19

4-Azetidinomethyl-4'-bromobenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(azetidin-1-ylmethyl)phenyl]-(4-bromophenyl)methanone
• 4-AZETIDINOMETHYL-4'-BROMOBENZOPHENONE
• 4-AZETIDIN-1-YLMETHYL-4'-BROMOBENZOPHENONE
• DTXSID10642798
• 1-{[4-(4-BROMOBENZOYL)PHENYL]METHYL}AZETIDINE
• {4-[(Azetidin-1-yl)methyl]phenyl}(4-bromophenyl)methanone
• 898756-43-9
• SB51567
• (4-(Azetidin-1-ylmethyl)phenyl)(4-bromophenyl)methanone
• AKOS016019782
• MFCD03841568
• 4-Azetidinomethyl-4'-bromobenzophenone

• MDL： MFCD03841568
• Inchi： 1S/C17H16BrNO/c18-16-8-6-15(7-9-16)17(20)14-4-2-13(3-5-14)12-19-10-1-11-19/h2-9H,1,10-12H2
• InChI Key： XJINXCZGPAMISD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCC1)=O

Computed Properties

• Exact Mass: 329.04200
• Monoisotopic Mass: 329.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.82370